Cas no 467214-20-6 (17-DMAG)
17-DMAG structure
Product Name:17-DMAG
CAS No:467214-20-6
MF:C32H48N4O8
MW:616.745529174805
CID:68179
PubChem ID:5288674
Update Time:2025-04-18
17-DMAG Chemical and Physical Properties
Names and Identifiers
-
- Alvespimycin
- 17-[2-(Dimethylamino)ethylamino]-17-desmethylgeldanamycin
- 17-Demethoxy-17-[[2-(dimethylamino)ethyl]amino]geldanamycin
- 17-DMAG
- 17DMAG
- AlvespiMycin(17-DMAG)
- 17-dimethylaminoethylamino-17-demethoxygeldanamycin
- AlvespiMycin-d6
- DMAG Hydrochloride
- DMAG-d6
- In-house Standard
- KOS-1022
- NSC 707545
- DMAG
- 001L2FE0M3
- NSC707545
- AC-33174
- KOS 1022
- Q4552287
- BDBM50005781
- DB12442
- 17-DESMETHOXY-17-N,N-DIMETHYLAMINOETHYLAMINO-GELDANAMYCIN
- 150270-08-9
- M03709
- BRD-K83988098-001-02-0
- Alvespimycin [INN]
- GELDANAMYCIN, 17-DEMETHOXY-17-((2-(DIMETHYLAMINO)ETHYL)AMINO)-
- KOS1022
- CS-0912
- 17-Dimethylaminogeldanamycin
- HY-10389
- EX-A1103
- KUFRQPKVAWMTJO-LMZWQJSESA-N
- 17-(DIMETHYLAMINOETHYLAMINO)-17-DEMETHOXYGELDANAMYCIN HCL
- UNII-001L2FE0M3
- [(4E,6Z,8S,9S,10E,12S,13R,14S,16R)-19-[2-(dimethylamino)ethylamino]-13-hydroxy-8,14-dimethoxy-4,10,12,16-tetramethyl-3,20,22-trioxo-2-azabicyclo[16.3.1]docosa-1(21),4,6,10,18-pentaen-9-yl] carbamate
- 17-dimethylaminoethylamino-17-demethoxy-geldanamycin
- Dimethylaminoethylamino-17-demethoxygeldanamycin, 17-
- BRD-K83988098-003-01-8
- GTPL9828
- ((4E,6Z,8S,9S,10E,12S,13R,14S,16R)-19-(2-dimethylaminoethylamino)-13-hydroxy-8,14-dimethoxy-4,10,12,16-tetramethyl-3,20,22-trioxo-2-azabicyclo(16.3.1)docosa-4,6,10,18,21-pentaen-9-yl) carbamate
- 17-(dimethylaminoethylamino)-17-demethoxygeldanamycin
- 467214-20-6
- (4E,6Z,8S,9S,10E,12S,13R,14S,16R)-19-((2-(DIMETHYLAMINO)ETHYL)AMINO)-13-HYDROXY-8,14-DIMETHOXY-4,10,12,16-TETRAMETHYL-3,20,22-TRIOXO-2-AZABICYCLO(16.3.1)DOCOSA-1(21),4,6,10,18-PENTAEN-9-YL CARBAMATE
- 17-(dimethylaminoethylamino)-17-demethoxy-geldanamycin
- A1-50459
- (4E,6Z,8S,9S,10E,12S,13R,14S,16R)-19-{[2-(dimethylamino)ethyl]amino}-13-hydroxy-8,14-dimethoxy-4,10,12,16-tetramethyl-3,20,22-trioxo-2-azabicyclo[16.3.1]docosa-1(21),4,6,10,18-pentaen-9-yl carbamate
- [(3R,5S,6R,7S,8E,10S,11S,12Z,14E)-21-[2-(dimethylamino)ethylamino]-6-hydroxy-5,11-dimethoxy-3,7,9,15-tetramethyl-16,20,22-trioxo-17-azabicyclo[16.3.1]docosa-1(21),8,12,14,18-pentaen-10-yl] carbamate
- NSC-707545
- CHEBI:65324
- ALVESPIMYCIN [WHO-DD]
- DTXSID00963646
- CHEBI:94772
- (4E,6Z,10E,12S,13R,16R)-19-(2-(Dimethylamino)ethylamino)-13-hydroxy-8,14-dimethoxy-4,10,12,16-tetramethyl-3,20,22-trioxo-2-azabicyclo[16.3.1]docosa-1(21),4,6,10,18-pentaen-9-yl carbamate
- SCHEMBL5449716
- alvespimycine
- ((3R,5S,6R,7S,8E,10S,11S,12Z,14E)-21-(2-(dimethylamino)ethylamino)-6-hydroxy-5,11-dimethoxy-3,7,9,15-tetramethyl-16,20,22-trioxo-17-azabicyclo(16.3.1)docosa-1(21),8,12,14,18-pentaen-10-yl) carbamate
- ((4E,6Z,8S,9S,10E,12S,13R,14S,16R)-19-(2-(dimethylamino)ethylamino)-13-hydroxy-8,14-dimethoxy-4,10,12,16-tetramethyl-3,20,22-trioxo-2-azabicyclo(16.3.1)docosa-1(21),4,6,10,18-pentaen-9-yl) carbamate
- BRD-K83988098-003-03-4
- alvespimycinum
- Geldanamycin,17-demethoxy-17-((2-(dimethylamino)ethyl)amino)-
- alvespimicina
-
- MDL： MFCD08457919
- Inchi： 1S/C32H48N4O8/c1-18-14-22-27(34-12-13-36(5)6)24(37)17-23(29(22)39)35-31(40)19(2)10-9-11-25(42-7)30(44-32(33)41)21(4)16-20(3)28(38)26(15-18)43-8/h9-11,16-18,20,25-26,28,30,34,38H,12-15H2,1-8H3,(H2,33,41)(H,35,40)/b11-9-,19-10+,21-16+/t18-,20+,25+,26+,28-,30+/m1/s1
- InChI Key： KUFRQPKVAWMTJO-LMZWQJSESA-N
- SMILES： O(C)[C@@H]1[C@@H]([C@@H](C)C=C(C)[C@@H]([C@H](C=CC=C(C)C(NC2=CC(C(=C(C2=O)C[C@@H](C)C1)NCCN(C)C)=O)=O)OC)OC(N)=O)O |c:6,11,13|
Computed Properties
- Exact Mass: 616.34700
- Monoisotopic Mass: 616.34721450g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 44
- Rotatable Bond Count: 8
- Complexity: 1230
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 6
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 3
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 170
- XLogP3: 2
Experimental Properties
- Density: 1.20
- PSA: 169.52000
- LogP: 3.33320
17-DMAG Security Information
- Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.
17-DMAG Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D678403-1mg |
17-DMAG |
467214-20-6 | 1mg |
$201.00 | 2023-05-18 | ||
| TRC | D678403-2.5mg |
17-DMAG |
467214-20-6 | 2.5mg |
$397.00 | 2023-05-18 | ||
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | A125535-100mg |
Alvespimycin |
467214-20-6 | 100mg |
￥2,699.00 | 2021-05-25 | ||
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | A125535-25mg |
Alvespimycin |
467214-20-6 | 25mg |
￥873.00 | 2021-05-25 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | L-PP025-5mg |
Alvespimycin |
467214-20-6 | 5mg |
￥364.0 | 2022-02-28 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | L-PP025-20mg |
Alvespimycin |
467214-20-6 | 20mg |
￥1009.0 | 2022-02-28 | ||
| Apollo Scientific | BID1002-5mg |
17-Dimethylaminoethylamino-17-demethoxygeldanamycin |
467214-20-6 | 5mg |
£50.00 | 2025-02-19 | ||
| Apollo Scientific | BID1002-10mg |
17-Dimethylaminoethylamino-17-demethoxygeldanamycin |
467214-20-6 | 10mg |
£90.00 | 2025-02-19 | ||
| Apollo Scientific | BID1002-25mg |
17-Dimethylaminoethylamino-17-demethoxygeldanamycin |
467214-20-6 | 25mg |
£195.00 | 2025-02-19 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | A43730-25mg |
Alvespimycin |
467214-20-6 | ≥98% | 25mg |
¥1502.0 | 2023-09-09 |
17-DMAG Related Literature
-
Jana Franke,Simone Eichner,Carsten Zeilinger,Andreas Kirschning Nat. Prod. Rep. 2013 30 1299
-
Su-Yun Bai,Xi Dai,Bao-Xiang Zhao,Jun-Ying Miao RSC Adv. 2014 4 19887
-
Justin R. Pritchard,Peter M. Bruno,Michael T. Hemann,Douglas A. Lauffenburger Mol. BioSyst. 2013 9 1604
-
Beatriz Rossi Canuto de Menezes,Karla Faquine Rodrigues,Vanessa Modelski Schatkoski,Raíssa Monteiro Pereira,Renata Guimar?es Ribas,Thaís Larissa do Amaral Montanheiro,Gilmar Patrocínio Thim J. Mater. Chem. B 2021 9 1745
-
Anthony R. Martin,Cyril Ronco,Luc Demange,Rachid Benhida Med. Chem. Commun. 2017 8 21
467214-20-6 (17-DMAG) Related Products
- 70563-58-5(Herbimycin A)
- 64202-81-9(17-Amino Geldanamycin)
- 75747-14-7(Tanespimycin)
- 91700-92-4(Herbimycin C)
- 8025-81-8(Spiramycin)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk